3-Amino-3-azabicyclo[3.3.0]octane hydrochloride
Overview
Description
3-Amino-3-azabicyclo[3.3.0]octane hydrochloride is also referred to as N-amino-3-azabicyclo[3.3.0]octane monohydrochloride.
Scientific Research Applications
Synthesis and Chemical Applications
- 3-Amino-3-azabicyclo[3.3.0]octane hydrochloride serves as a key intermediate in the synthesis of gliclazide, an antidiabetic drug. Researchers have explored methods to utilize secondary mother liquor from its refining process to synthesize nitroso compounds, enhancing product yield and reducing costs (Dong Hai-chang, 2011).
- The compound is involved in kinetic studies of oxidation reactions. For instance, its oxidation by chloramine has been extensively studied, revealing a complex, multi-step process with potential applications in chemical synthesis (H. Delalu et al., 2006).
Synthesis of Novel Compounds
- Its derivatives have been utilized in the synthesis of novel compounds like optically active 3-azabicyclo[3.3.0]octane-2,6,8-tricarboxylic acid, a process involving Diels-Alder reactions and other complex chemical transformations (Y. Arakawa et al., 2003).
Applications in Medicinal Chemistry and Pharmacology
- Research has shown that this compound can be used to synthesize ligands for metal coordination compounds, which have shown potential in antimicrobial activities and as catalysts in oxidation reactions (Selma Bal, 2016).
- Its derivatives have been explored for their potential as cognitive enhancers in the treatment of conditions like schizophrenia, demonstrating significant activity in α7 nicotinic acetylcholine receptor assays (Daniel P. Walker et al., 2008).
Safety and Hazards
3-Amino-3-azabicyclo[3.3.0]octane hydrochloride may cause respiratory irritation, serious eye irritation, and skin irritation . It is recommended to wear personal protective equipment/face protection, ensure adequate ventilation, avoid contact with skin, eyes or clothing, avoid ingestion and inhalation, and avoid dust formation .
Properties
IUPAC Name |
3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrol-2-amine;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14N2.ClH/c8-9-4-6-2-1-3-7(6)5-9;/h6-7H,1-5,8H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WPYNXKFLSQEEFE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CN(CC2C1)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15ClN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40973688 | |
Record name | Hexahydrocyclopenta[c]pyrrol-2(1H)-amine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40973688 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
162.66 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
58108-05-7 | |
Record name | Cyclopenta[c]pyrrol-2(1H)-amine, hexahydro-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=58108-05-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Hexahydrocyclopenta(c)pyrrol-2(1H)-amine monohydrochloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0058108057 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Hexahydrocyclopenta[c]pyrrol-2(1H)-amine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40973688 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Hexahydrocyclopenta[c]pyrrol-2(1H)-amine monohydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.055.556 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the role of 3-amino-3-azabicyclo[3.3.0]octane hydrochloride in the synthesis of the azo-Schiff base ligand?
A: this compound serves as a primary amine source in the synthesis of the azo-Schiff base ligand. The research paper describes reacting it with salicylaldehyde and aniline []. This reaction likely follows a two-step process:
Q2: What are the potential applications of the synthesized metal complexes containing the azo-Schiff base ligand derived from this compound?
A2: The research highlights three main potential applications for these metal complexes:
- Catalysis: The cobalt, copper, and nickel complexes demonstrated "good/moderate" catalytic activity in the oxidation of styrene and cyclohexene []. This suggests potential applications in organic synthesis and industrial processes.
- Antimicrobial agents: The synthesized compounds exhibited "good suppressor effects" against various Gram-positive and Gram-negative bacteria [], indicating potential as antibacterial agents.
- Electrochemical applications: The paper also mentions investigating the electrochemical properties of the synthesized compounds []. While specific details are not provided in the abstract, this suggests potential applications in areas like sensors or electrocatalysis.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.